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Compound of Interest

Compound Name: Nitroethylene

Cat. No.: B032686

Nitroethylene is a highly reactive and hazardous chemical intermediate used in various
organic syntheses.[1][2] Due to its toxicity, flammability, and potential for violent polymerization,
strict adherence to safety protocols is paramount for the protection of laboratory personnel and
the environment.[3][4] This guide provides essential safety information, operational procedures,
and disposal plans for researchers, scientists, and drug development professionals.

Hazard Summary & Key Data

Nitroethylene is a toxic, combustible, and highly reactive liquid.[1][3][4] It is suspected to
cause cancer and may damage fertility or the unborn child.[4] Prolonged or repeated inhalation
can cause organ damage.[4] The chemical, physical, and toxicological properties have not
been exhaustively investigated, warranting a high degree of caution.[5]

Quantitative Data for Nitroethylene
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Property Value Source
CAS Number 3638-64-0 [1]
Molecular Formula C2H3NO:2 [1]

Colorless liquid with a pungent

Appearance odor [1]
Boiling Point 98.5 °C (209.3 °F) [1]
Flash Point 23.2 °C (73.8 °F) [1]
Vapor Pressure 45.8 mmHg at 25 °C [1]

Occupational Exposure Limits Not established. Handle with

(OELs) extreme caution.

Note: No specific Permissible Exposure Limit (PEL) from OSHA or Threshold Limit Value (TLV)
from ACGIH has been established for nitroethylene. In the absence of specific limits, all

handling should be performed in a manner that minimizes any potential for exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling nitroethylene. The following

table summarizes the required equipment.

Required Personal Protective Equipment
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Body Part Equipment Specification & Rationale

Butyl or Neoprene gloves are
recommended for handling
nitro-compounds.[6] Always
inspect gloves for integrity
Hands Chemical-Resistant Gloves before Use and Use proper
removal techniques to avoid
skin contact.[7] Dispose of
contaminated gloves
immediately as hazardous

waste.[7]

Chemical splash goggles are
mandatory.[8] A full-face shield

Eyes/Face Safety Goggles & Face Shield should be worn over the
goggles to protect against
splashes.[8][9]

All handling must occur in a
certified chemical fume hood to
ensure adequate ventilation.[7]
] For higher-level protection or in
Respiratory Chen?lcal Fume Hood / case of ventilation failure, use
Respirator NIOSH-approved respirators
with Type OV/AG/P99 (US) or
ABEK-P2 (EU EN 143)

cartridges.[5]

Wear a flame-resistant lab

] coat.[9] A chemical-resistant
Flame-Resistant Lab Coat &
Body apron should be worn over the
Apron .
lab coat for additional

protection against spills.

Sturdy, closed-toe shoes made
Feet Closed-Toe Shoes of a non-porous material are

required.
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Operational Plan: From Preparation to Disposal

This section provides a step-by-step guide for the safe handling and disposal of nitroethylene.

Preparation and Engineering Controls

o Work Area: Designate a specific area for handling nitroethylene within a certified chemical
fume hood.

o Ventilation: Ensure the fume hood provides appropriate exhaust ventilation.[7]

o Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B (or
ABC) fire extinguisher are readily accessible.

o Spill Kit: Prepare a spill kit containing inert absorbent material (e.g., sand, vermiculite), non-
sparking tools for cleanup, and a designated hazardous waste container.[9][10] Do not use
combustible materials like paper towels to absorb spills.[10]

e Grounding: Ensure all equipment is properly grounded to prevent static discharge.[9]

o Storage: Nitroethylene is unstable and can polymerize.[3] It should be stored in a cool, dry,
and dark place, away from direct sunlight and incompatible materials such as strong
oxidizers and bases.[1][3] For longer-term storage, a 10% solution in benzene refrigerated at
-10°C can be stable for up to six months.[3]

Handling Procedure

o Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

e Minimize Quantities: Work with the smallest practical quantities of the material to minimize
risk.[9]

o Transfer: Use non-sparking tools (e.g., plastic or ceramic spatulas) for all transfers.[9] Avoid
any friction or impact.[9]

» Avoid Incompatibles: Keep the compound away from heat, open flames, and incompatible
materials.[3][9]
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Decontamination

Equipment: Thoroughly decontaminate all surfaces and equipment that came into contact
with nitroethylene using a suitable solvent, followed by soap and water.

Waste: All cleaning materials and rinsate must be collected and disposed of as hazardous
waste.[10]

Disposal Plan

Waste Classification: Nitroethylene and any materials contaminated with it are classified as
hazardous chemical waste.[10]

Containerization: Collect all nitroethylene waste (including contaminated gloves, absorbent
materials, and empty containers) in a clearly labeled, sealed, and compatible hazardous
waste container.[7][10] The label must include the full chemical name and appropriate hazard
warnings.

Licensed Disposal: Do not pour nitroethylene down the drain or discard it in regular trash.
[10] Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed professional waste disposal company.[7]

Disposal Method: The recommended disposal method is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[7] Extra care is required during
ignition due to the material's high flammability.[7]

The logical workflow for handling nitroethylene is illustrated in the diagram below.
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Caption: Workflow for Safe Handling of Nitroethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032686#personal-protective-equipment-for-handling-
nitroethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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